Cas no 26655-50-5 (Isononanoic acid,ethenyl ester)
26655-50-5 structure
Product Name:Isononanoic acid,ethenyl ester
CAS No:26655-50-5
MF:C11H20O2
MW:184.275303840637
CID:260784
PubChem ID:44607819
Update Time:2025-04-19
Isononanoic acid,ethenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Isononanoic acid,ethenyl ester
- Vinyl iso-nonanoate
- EINECS 247-883-0
- 26655-50-5
- Vinyl isononanoate
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- Inchi: 1S/C11H20O2/c1-4-13-11(12)9-7-5-6-8-10(2)3/h4,10H,1,5-9H2,2-3H3
- InChI Key: QDKVISHXLLZBKS-UHFFFAOYSA-N
- SMILES: O(C=C)C(CCCCCC(C)C)=O
Computed Properties
- Exact Mass: 184.1464
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Isononanoic acid,ethenyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
26655-50-5 (Isononanoic acid,ethenyl ester) Related Products
- 4704-31-8(Vinyl Decanoate)
- 21306-13-8(Docosanoic acid,ethenyl ester)
- 693-38-9(Vinyl Palmitate (stabilized with MEHQ))
- 5873-43-8(Vinyl valerate)
- 54423-67-5(Neononanoic acid,ethenyl ester)
- 111-63-7(Vinyl Stearate (stabilized with MEHQ))
- 51000-52-3(Vinyl Neodecanoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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